Cas no 1101864-54-3 (5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 1101864-54-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1098792
• PubChem ID: 21941382
• Update Time: 2025-06-23

5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• 1101864-54-3
• 7-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid
• 7-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylicacid
• SCHEMBL3308376
• CS-0100186

• Inchi： 1S/C8H11N3O2/c1-10-2-3-11-4-6(8(12)13)9-7(11)5-10/h4H,2-3,5H2,1H3,(H,12,13)
• InChI Key： QXNWYWSBNOEZJQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(CN(C)CC2)=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid

Research Brief on 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 1101864-54-3)

The compound 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 1101864-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest as a building block for drug discovery, especially in the development of small-molecule inhibitors targeting various enzymes and receptors. Recent studies have explored its utility in modulating key biological pathways, with promising results in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, demonstrating improved binding affinity to target kinases involved in inflammatory diseases. The study highlighted the compound's favorable pharmacokinetic properties, including metabolic stability and oral bioavailability, making it a promising candidate for further development.

Another significant advancement was reported in ACS Chemical Biology, where the compound was incorporated into a library of fragments for covalent inhibitor discovery. The imidazopyrazine core was shown to effectively engage cysteine residues in target proteins, enabling the development of selective covalent modulators. This approach has opened new avenues for targeting previously undruggable proteins, particularly in oncology and infectious diseases.

Recent patent filings (WO2023056421, EP4155294) have disclosed novel derivatives of 1101864-54-3 with enhanced potency against bacterial efflux pumps. These modifications address the growing challenge of antimicrobial resistance by improving compound penetration and retention in Gram-negative pathogens. The patented compounds demonstrate synergistic activity when combined with existing antibiotics, suggesting potential for combination therapies.

Ongoing clinical-stage research (NCT05678322) is evaluating a prodrug form of this scaffold for improved CNS penetration in neurodegenerative disorders. Preliminary data indicate measurable brain concentrations with minimal peripheral exposure, addressing a key challenge in neuropharmacology. The study represents an innovative application of this chemical series beyond its initial indications.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled more efficient large-scale production of 1101864-54-3. A 2024 Nature Protocols publication detailed an optimized 5-step synthesis with improved yield (78% overall) and reduced environmental impact through solvent minimization strategies. This methodological improvement supports the compound's transition from research-scale to potential commercial production.

In conclusion, 5,6,7,8-tetrahydro-7-methyl-Imidazo[1,2-a]pyrazine-2-carboxylic acid continues to emerge as a versatile scaffold with applications across multiple therapeutic areas. The convergence of structural biology insights, synthetic methodology improvements, and innovative drug design approaches positions this compound series for significant future impact in medicinal chemistry pipelines.